Cas no 269409-97-4 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol is a boronic ester derivative commonly employed as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane ring enhances shelf life and handling convenience compared to free boronic acids. The phenolic hydroxyl group provides additional reactivity for further functionalization, making it a versatile building block in pharmaceutical and materials chemistry. The compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction conditions. Its crystalline nature allows for straightforward purification and characterization. This reagent is particularly valuable in constructing biaryl systems and complex molecular architectures requiring precise boron-based coupling strategies.
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol structure
269409-97-4 structure
Product Name:2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
CAS No:269409-97-4
MF:C12H17BO3
MW:220.072583913803
MDL:MFCD02093754
CID:253173
PubChem ID:2734622
Update Time:2025-06-07

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
    • 2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
    • Phenol, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-(2-Hydroxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-hydroxybenzeneboronic acid,pinacol ester
    • 2-Hydroxyphenylboronic acid pinacol ester
    • 4-hydroxyphenylboronic acid pinacol ester
    • 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)phenol
    • 2-hydroxyphenylboronic acid, pinacol ester
    • PubChem23514
    • AMTB929
    • VLROJECCXBBKPZ-UHFFFAOYSA-N
    • 2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenol
    • ZXBA000006
    • ZX-AT0
    • 2-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)phenol
    • 2-Hydroxyphenyl boronic acid pinacol ester
    • (2-HYDROXYPHENYL)BORONIC ACID PINACOL ESTER
    • T1952
    • 2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenol
    • AM20040060
    • 2-Hydroxyphenylboronic acid pinacol ester, 98%
    • MFCD02093754
    • FT-0644219
    • 4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl-phenol
    • SY025275
    • 2-(4,4,5,5,-tetramethyl-1.3.2-dioxaborolan-2-yl)phenol
    • J-016616
    • (2-hydroxyphenyl)-(2-hydroxy-1,1,2-trimethyl-propoxy)borinic acid;2-Hydroxyphenylboronic acid pinacol ester
    • 2-Hydroxybenzeneboronic acid pinacol ester
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-phenol
    • AKOS015950769
    • CS-W008935
    • Z1741960626
    • EN300-303427
    • 269409-97-4
    • 2-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
    • AS-3008
    • AB10830
    • A818721
    • F14959
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2yl)-phenol
    • 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)phenol
    • SCHEMBL333869
    • DTXSID50370402
    • DS-016435
    • MDL： MFCD02093754
    • Inchi： 1S/C12H17BO3/c1-11(2)12(3,4)16-13(15-11)9-7-5-6-8-10(9)14/h5-8,14H,1-4H3
    • InChI Key： VLROJECCXBBKPZ-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC=CC=2O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 220.12700
  • Monoisotopic Mass: 220.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Light yellow or brown liquid
  • Density: 1.05 g/mL at 25 °C(lit.)
  • Boiling Point: 282 °C(lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.506(lit.)
  • PSA: 38.69000
  • LogP: 1.69140
  • Solubility: Insoluble in water

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Storage Condition：Store at room temperature
  • Risk Phrases：R36/37/38

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Pricemore >>

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2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Production Method

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:269409-97-4)2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOL
Order Number:sfd15148
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Amadis Chemical Company Limited
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(CAS:269409-97-4)2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
Order Number:A818721
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:08
Price ($):150.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:269409-97-4)2-羟基苯硼酸频那醇酯
Order Number:LE5448814
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
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Suzhou Senfeida Chemical Co., Ltd
(CAS:269409-97-4)2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOL
sfd15148
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:269409-97-4)2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
A818721
Purity:99%
Quantity:100g
Price ($):150.0
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